Cas no 2241139-18-2 (7-Azaspiro[4.6]undecane;hydrochloride)

• Product Name: 7-Azaspiro[4.6]undecane;hydrochloride
• CAS No: 2241139-18-2
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 6221283
• PubChem ID: 138039788
• Update Time: 2025-05-23

7-Azaspiro[4.6]undecane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2241139-18-2
• 7-Azaspiro[4.6]undecane;hydrochloride
• EN300-6478431
• 7-azaspiro[4.6]undecane hydrochloride

• Inchi： 1S/C10H19N.ClH/c1-2-6-10(5-1)7-3-4-8-11-9-10;/h11H,1-9H2;1H
• InChI Key： JINMEZBYYGEUDB-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCC2(C1)CCCC2

Computed Properties

• Exact Mass: 189.1284273g/mol
• Monoisotopic Mass: 189.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 7-Azaspiro[4.6]undecane;hydrochloride

7-Azaspiro[4.6]undecane Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2241139-18-2, commonly referred to as 7-Azaspiro[4.6]undecane hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a spirocyclic amine derivative, characterized by its unique spiro structure and the presence of a nitrogen atom at the 7-position. The spiro[4.6]undecane framework is a bicyclic system consisting of two rings fused at a single atom, creating a complex yet stable molecular architecture.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and modification of 7-Azaspiro[4.6]undecane hydrochloride with greater precision. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven highly effective in constructing the spirocyclic core. These methods not only enhance the efficiency of synthesis but also allow for the incorporation of functional groups that can modulate the compound's properties for specific applications.

The pharmacological potential of 7-Azaspiro[4.6]undecane hydrochloride has been extensively studied in recent years. Preclinical studies have demonstrated its ability to act as a potent inhibitor of certain enzymes involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's spiro structure contributes to its unique pharmacokinetic profile, enabling it to cross the blood-brain barrier effectively while maintaining high bioavailability.

In addition to its therapeutic potential, 7-Azaspiro[4.6]undecane hydrochloride has also been investigated for its role in drug delivery systems. Its ability to form stable complexes with various therapeutic agents makes it an attractive candidate for developing targeted drug delivery platforms. Researchers have explored its use as a carrier for anticancer drugs, where its spiro structure facilitates controlled release mechanisms and enhances drug efficacy.

The structural versatility of 7-Azaspiro[4.6]undecane hydrochloride has also led to its application in materials science. By incorporating this compound into polymer matrices, scientists have developed novel materials with improved mechanical properties and thermal stability. These materials hold promise for use in advanced composites and high-performance polymers.

From a synthetic perspective, the development of efficient routes to prepare 7-Azaspiro[4.6]undecane hydrochloride remains an active area of research. Recent studies have focused on optimizing reaction conditions to minimize waste and improve yields, aligning with the principles of green chemistry. These efforts have not only streamlined the synthesis process but also reduced the environmental footprint associated with its production.

In conclusion, 7-Azaspiro[4.6]undecane hydrochloride (CAS No. 2241139-18-2) stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its diverse applications across multiple disciplines, underscores its significance as a valuable compound in contemporary science and technology.